(2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H18O2/c1-3-20-17-10-8-16(9-11-17)18(19)12-7-15-6-4-5-14(2)13-15/h4-13H,3H2,1-2H3/b12-7+
• InChI Key: KOOJVTRUGOROQG-KPKJPENVSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C=CC2=CC=CC(=C2)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC(=C2)C
• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol

Description

(2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one, also known as EEMMP, is a compound of interest to scientists due to its potential applications in the field of organic synthesis. EEMMP is a highly reactive compound that can be used as a starting material for various synthetic pathways. Additionally, EEMMP can be used as a catalyst in organic synthesis and as an intermediate in the synthesis of other compounds.

Scientific Research Applications

(2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one has been used in a wide range of scientific research applications. For example, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one has been used as a starting material in the synthesis of pharmaceuticals, such as the anti-inflammatory drug celecoxib. Additionally, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one has been used as a catalyst in organic synthesis, allowing for the rapid synthesis of a variety of compounds. Furthermore, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one has been used as an intermediate in the synthesis of other compounds, such as the anti-cancer drug paclitaxel.

Mechanism of Action

The mechanism of action of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one is complex and not fully understood. However, it is believed that (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one acts as a catalyst in organic synthesis by promoting the formation of carbon-carbon bonds. Additionally, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one is believed to act as an intermediate in the synthesis of other compounds by participating in the formation of a new functional group.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one are not well understood. However, it is believed that (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one does not have any direct effects on the human body, as it is not metabolized and does not interact with any known enzymes or receptors.

Advantages and Limitations for Lab Experiments

The use of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one in laboratory experiments has several advantages. For example, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one is highly reactive and can be used as a starting material for a variety of synthetic pathways. Additionally, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one can be used as a catalyst in organic synthesis, allowing for the rapid synthesis of a variety of compounds. Furthermore, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one can be used as an intermediate in the synthesis of other compounds.
However, there are several limitations to the use of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one in laboratory experiments. For example, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one is highly reactive and can be dangerous if not handled properly. Additionally, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one is expensive and not always readily available.

Future Directions

The future of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one is promising. Scientists are currently exploring the potential applications of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one in the field of organic synthesis, such as the synthesis of pharmaceuticals and other compounds. Additionally, scientists are researching the biochemical and physiological effects of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one in order to better understand its mechanism of action. Furthermore, scientists are exploring the potential for (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one to be used as a catalyst in organic synthesis, allowing for the rapid synthesis of a variety of compounds. Finally, scientists are researching the potential for (2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one to be used as an intermediate in the synthesis of other compounds.

Synthesis Methods

(2E)-1-(4-Ethoxyphenyl)-3-(3-methylphenyl)prop-2-en-1-one can be synthesized via a variety of methods. The most common method is the Wittig reaction, in which a Wittig reagent is reacted with an aldehyde or ketone to form an alkenyl halide intermediate. This intermediate is then reacted with a base to generate the desired product. Other methods of synthesis include the reaction of an aldehyde or ketone with a Grignard reagent, the reaction of an aldehyde or ketone with an organolithium reagent, and the reaction of an aldehyde or ketone with an organocuprate reagent.